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Compound of Interest

Compound Name: C.l. Acid red 151

Cat. No.: B12781643

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 151, also known as C.I. 26900, is a diazo dye with the molecular formula
C22H15N4NaOa4S and a molecular weight of 454.43 g/mol .[1][2] It is characterized by its dark
red powder form and its utility in dyeing protein fibers like wool and silk, as well as polyamides.
[1][3] The dye is soluble in water, presenting a cloudy brown-orange solution, and soluble in
ethanol, appearing orange.[1][4] This guide provides an in-depth overview of the spectral
characteristics of Acid Red 151 in solution, focusing on its ultraviolet-visible (UV-Vis) absorption
properties and the factors influencing them. This information is critical for its application in
various research and development contexts, including its use as a model compound in
degradation studies and for quantitative analysis.

Physicochemical Properties

A summary of the key physicochemical properties of Acid Red 151 is presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12781643?utm_src=pdf-interest
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
https://www.scbt.com/p/acid-red-151-6406-56-0
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
https://www.tiankunchemical.com/Skyacido-Acid-Red-151-pd44444295.html
http://www.worlddyevariety.com/acid-dyes/acid-red-151.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4409825_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Cl Name Acid Red 151 [1]

Cl Number 26900 [1]

CAS Number 6406-56-0 [11[2]
Molecular Formula C22H15N4NaO4S [1][2]
Molecular Weight 454.43 g/mol [1][2]
Appearance Dark red powder [1114]

UV-Visible Absorption Spectroscopy

The UV-Vis absorption spectrum of a compound provides valuable information about its
electronic transitions. For Acid Red 151, the most prominent feature in the visible region is a
strong absorption band, which is responsible for its red color.

Absorption Maxima (Amax)

The wavelength of maximum absorbance (Amax) for Acid Red 151 in aqueous solutions is
consistently reported to be in the range of 510 nm to 512 nm.[5] This peak is attributed to the 1t
- Tr* electronic transitions within the conjugated system of the diazo dye structure.[6] The
degradation of Acid Red 151 is often monitored by the decrease in absorbance at this
wavelength.[7]

Molar Absorptivity ()

The molar absorptivity (or extinction coefficient), €, is a measure of how strongly a chemical
species absorbs light at a given wavelength. It is a constant for a particular substance at a
specific wavelength and in a given solvent, as defined by the Beer-Lambert Law (A = €bc,
where A is absorbance, b is the path length, and c is the concentration).

While several studies utilize the absorbance of Acid Red 151 for quantitative analysis, a
definitive value for its molar absorptivity in a specific solvent has not been readily available in
the reviewed literature. For other disperse azo dyes, molar absorptivity values have been
reported to be in the range of 35,000 to 216,000 L-mol~t-cm~1.[8] The determination of the
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specific molar absorptivity for Acid Red 151 is crucial for accurate quantification and requires
experimental measurement.

Solvatochromism

Solvatochromism is the phenomenon where the color of a solute changes with the polarity of
the solvent. This change is reflected in a shift of the absorption maximum (Amax). Acid Red 151
exhibits solvatochromic behavior. For instance, it is described as having a cloudy brown-light
orange appearance in water and an orange color in ethanol, indicating a shift in its absorption
spectrum.[1] A detailed study quantifying the Amax in a range of solvents with varying polarities
would be necessary to fully characterize its solvatochromic properties.

Effect of pH

The absorption spectrum of Acid Red 151 is sensitive to changes in pH. The color of its
aqueous solution changes in the presence of strong acids and bases. In a strong hydrochloric
acid solution, it appears orange-brown, while in a thick sodium hydroxide solution, it turns dark
purple.[1][4] This indicates significant shifts in the Amax due to the protonation or deprotonation
of the dye molecule, which alters the electronic structure and the energy of the electronic
transitions. The ozonation kinetics of Acid Red 151 have been shown to be pH-dependent, with
reaction rates varying at different pH values.[9]

Fluorescence Spectroscopy

Information regarding the fluorescence properties of Acid Red 151 is limited in the available
literature. While it is classified under "fluorescent dyes" in some databases, specific data on its
emission maxima and quantum yields are not provided.[10] Many azo dyes are known to be
fluorescent, and this property is often influenced by the molecular structure and the solvent
environment.[11] Further experimental investigation is required to fully characterize the
fluorescence characteristics of Acid Red 151.

Experimental Protocols
Determination of Molar Absorptivity (g)

The following is a general experimental protocol for the determination of the molar absorptivity
of Acid Red 151.
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Figure 1. Experimental workflow for determining molar absorptivity.

Investigation of the Effect of pH on Absorption Spectra

This protocol outlines the steps to study the influence of pH on the spectral properties of Acid
Red 151.

Solution Preparation

Prepare a stock solution of
Acid Red 151 of known concentration.

PH Adjustment v Spectral Measurement Data Analysis

Prepare a series of buffer solutions Add a fixed aliquot of the dye stock
covering a wide pH range (e.g., pH 2 to 12). solution to each buffer solution.

Plot Amax vs. pH to visualize the
spectral shifts.

1 —®r| Determine the Amax for each pH.

Record the UV-Vis absorption spectrum
for each pH-adjusted solution.

Click to download full resolution via product page

Figure 2. Protocol for investigating the effect of pH on absorption spectra.

Logical Relationships

The relationship between the chemical properties of Acid Red 151 and its observed spectral
characteristics is governed by fundamental principles of photochemistry.
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Figure 3. Factors influencing the spectral characteristics of Acid Red 151.

Conclusion

Acid Red 151 exhibits distinct spectral characteristics in the UV-Vis region, with a prominent
absorption maximum around 510-512 nm in agueous solutions. Its spectral properties are
significantly influenced by the solvent polarity and the pH of the solution, demonstrating both
solvatochromic and halochromic effects. While the dye is used in quantitative studies, a
standardized molar absorptivity value is not readily available and should be determined
experimentally for precise measurements. Further research is also needed to fully characterize
its fluorescence properties. The experimental protocols and logical relationships outlined in this
guide provide a framework for the systematic investigation and application of the spectral
properties of Acid Red 151 in various scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/c-i-acid-red-151.html
https://iasj.rdd.edu.iq/journals/uploads/2024/12/06/0f1ab8f3a283d0af86aa310e9242e1c1.pdf
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/product/b12781643#spectral-characteristics-of-acid-red-151-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12781643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12781643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

